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Compound of Interest

Compound Name: Lead(ll) methacrylate

Cat. No.: B086146

This document provides an in-depth overview of Lead(ll) Methacrylate, tailored for
researchers, scientists, and professionals in drug development. It covers the compound's
chemical and physical properties, a generalized synthesis protocol, safety information, and its
limited applications, with a focus on its toxicological profile and interactions with biological
systems.

Chemical and Physical Properties

Lead(ll) methacrylate is an organometallic compound that exists as an off-white powder.[1] It
is classified as a dangerous good for transportation.[2][3] Key quantitative data are
summarized below for clarity and comparison.

Table 1: Chemical Identifiers for Lead(ll) Methacrylate
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Identifier Value Source
Primary CAS Number 1068-61-7 [2]

EC Number 213-949-2 [1][4]
Molecular Formula CsH1004Pb [11[2]

lead(2+);2-methylprop-2-

IUPAC Name [11[4]
enoate
Lead methacrylate, Methacrylic

Synonyms _ [1][5]
acid lead salt

PubChem CID 61255 [1]

Table 2: Physicochemical Properties of Lead(ll) Methacrylate

Property Value Source
Molecular Weight 377.36 g/mol [11[2]
Appearance Off-white powder [1]
Purity >96% [2]
Melting Point 62 °C [1][5]
Boiling Point 160.5 °C at 760 mmHg [5]
Solubility in H20 Not Available (N/A) [1]
Exact Mass 378.034561 g/mol [1]

Experimental Protocols

2.1. Generalized Synthesis of Lead(ll) Methacrylate

While a specific, detailed experimental protocol for the synthesis of lead(ll) methacrylate is not
readily available in the provided literature, a general method can be inferred from the synthesis
of other metal methacrylates, such as copper(ll) methacrylate.[6] The process typically involves
the reaction of a lead salt with methacrylic acid.
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Methodology:

e Reactant Preparation: A suitable lead(ll) salt, such as basic lead(ll) carbonate or lead(ll)
acetate, is chosen as the lead source. Methacrylic acid serves as the source of the
methacrylate ligand.

e Reaction: The lead salt is dissolved or suspended in a suitable solvent, such as methanol.[6]

« Addition of Methacrylic Acid: Methacrylic acid is added to the solution, typically in a
stoichiometric ratio to the lead salt.

 Stirring and Reaction: The mixture is stirred at room temperature for several hours to allow
the reaction to proceed to completion.[6]

« |solation: The resulting solution is filtered to remove any unreacted starting material or
byproducts.

o Crystallization: The product, lead(ll) methacrylate, is obtained by slow evaporation of the
solvent, leading to the formation of crystals.[6]

o Purification: The obtained solid is washed with a suitable solvent and dried under a vacuum.
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Caption: Generalized workflow for the synthesis of Lead(ll) Methacrylate.
2.2. Adsorptive Removal of Lead(ll) using Methacrylate-Based Hydrogels

Methacrylate-based polymers have been investigated for their capacity to adsorb and remove
lead(ll) ions from aqueous solutions.
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Methodology:

Hydrogel Synthesis: A copolymer hydrogel, such as poly(N,N-dimethylacrylamide-co-2-
hydroxyethyl methacrylate), is synthesized via free-radical bulk copolymerization.[7]

Characterization: The resulting copolymer is characterized using techniques like *H and 3C
NMR and Raman spectroscopy to confirm its structure.[7]

Adsorption Experiment: A known mass of the hydrogel (e.g., 100 mg) is placed into lead(ll)
ion solutions of varying concentrations (e.g., 10 to 200 ppm).[7] The lead ion solution is
typically prepared by dissolving a lead salt like lead nitrate in deionized water.

Equilibration: The samples are agitated for a set period to allow adsorption to reach
equilibrium.

Quantification: The hydrogel is removed, and the remaining concentration of Pb?* in the
supernatant is quantified using methods like UV-vis spectrophotometry or Inductively
Coupled Plasma Mass Spectrometry (ICP-MS).[7][8]

Health, Safety, and Toxicological Profile

Lead(ll) methacrylate is a hazardous substance. The toxicity is primarily attributed to the

lead(ll) ion.

Table 3: Hazard Information for Lead(ll) Methacrylate
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Hazard Type Code | Statement Source

Signal Word Danger [1]

H302 (Harmful if swallowed),

H332 (Harmful if inhaled),

H360 (May damage fertility or

the unborn child), H373 (May
Hazard Statements cause damage to organs [1]

through prolonged or repeated

exposure), H410 (Very toxic to

aquatic life with long lasting

effects)

T (Toxic), N (Dangerous for the
Hazard Codes ] [1]
environment)

Transport Information UN 2291 6.1/ PG IlI [1]

Exposure to lead can impact multiple organ systems, including the nervous, renal,
reproductive, and gastrointestinal systems.[9] Acute toxicity in adults has been observed at
blood lead concentrations ranging from 50-300 pg/dL. In children, signs of encephalopathy
have been noted at blood lead levels between 90-800 ug/dL, with gastrointestinal effects
reported at levels of 60—450 pg/dL. There is no identified safe level of lead exposure.[10]

Applications and Relevance to Drug Development

The primary application of lead(ll) methacrylate is in research and laboratory settings,
particularly within the field of organometallics.[1] There is no direct evidence to suggest its use
in drug development; its high toxicity profile makes it unsuitable for therapeutic applications.

However, related methacrylate polymers are explored in materials science for applications such
as:

» Heavy Metal Remediation: As detailed in the experimental protocol, methacrylate-based
hydrogels can be used for the adsorptive removal of lead(ll) from water.[7][8][11]
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» Radiation Shielding: Lead-containing acrylics, while not specifically methacrylate, are used
for X-ray shielding.[9]

Mechanism of Toxicity: Interference with Cellular
Signaling

The toxicity of the lead(ll) ion (Pb2+) stems from its ability to mimic and interfere with the
function of essential divalent cations, particularly calcium (Ca2?*) and zinc (Zn2*). This
interference disrupts numerous fundamental cellular processes.

¢ Disruption of Calcium Signaling: Pb2* can replace Ca?* in calcium-binding proteins like
Calmodulin (CaM).[12] CaM is a critical transducer in signaling pathways that govern
memory, growth, and muscle contraction.[12] Pb?* also interacts with and activates Protein
Kinase C (PKC) at concentrations lower than those required for Ca2*, leading to aberrant
downstream signaling.[13]

 Induction of Apoptosis: Lead exposure can trigger the intrinsic (mitochondria-mediated)
pathway of apoptosis. It affects mitochondrial permeability and alters the expression ratio of
the pro-apoptotic protein Bax to the anti-apoptotic protein Bcl-2, favoring cell death.[13]

e Enzyme Inhibition: Pb2* can inhibit zinc-dependent enzymes by displacing the native Zn2*
ion. A classic example is d-aminolevulinic acid dehydratase (ALAD), where Pb2* binds to the
cysteine-rich active site but fails to activate the substrate, leading to enzyme inhibition.[12]
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Caption: Disruption of cellular signaling pathways by the Lead(ll) ion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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